Cas no 51767-42-1 (Benzenesulfonamide, N-(4-hydroxy-2-methylphenyl)-)

• Product name: Benzenesulfonamide, N-(4-hydroxy-2-methylphenyl)-
• CAS No: 51767-42-1
• MF: C₁₃H₁₃NO₃S
• MW: 263.31222
• CID: 361455
• PubChem ID: 849110

Benzenesulfonamide, N-(4-hydroxy-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(4-hydroxy-2-methylphenyl)-
• N-(4-hydroxy-2-methylphenyl)benzenesulfonamide
• 51767-42-1
• Oprea1_329226
• DTXSID50357273
• AKOS002262143

• Inchi： InChI=1S/C13H13NO3S/c1-10-9-11(15)7-8-13(10)14-18(16,17)12-5-3-2-4-6-12/h2-9,14-15H,1H3
• InChI Key： MFXQIOMFXXIRQI-UHFFFAOYSA-N
• SMILES： OC1=CC=C(NS(C2=CC=CC=C2)(=O)=O)C(C)=C1

Computed Properties

• Exact Mass: 263.06169
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 66.4